Cas no 139768-99-3 ([1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)-)

• Product Name: [1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)-
• CAS No: 139768-99-3
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 1281004
• Update Time: 2024-08-03

[1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)-
• 2-(4-METHANESULFONYLPHENYL)ANILINE

• Inchi： 1S/C13H13NO2S/c1-17(15,16)11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h2-9H,14H2,1H3
• InChI Key： WCMHMCSROAPIFI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(S(C)(=O)=O)=C2)=CC=CC=C1N

Computed Properties

• Exact Mass: 247.06679

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 482.6±37.0 °C(Predicted)
• PSA: 60.16
• pka: 3.03±0.10(Predicted)